
A Technical Guide to the Safety Data for 4-
Ethylbenzenesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631 Get Quote

This document provides a comprehensive overview of the safety data for 4-
Ethylbenzenesulfonic acid (CAS No. 98-69-1), intended for researchers, scientists, and

professionals in drug development. It consolidates critical information from Safety Data Sheets

(SDS) concerning its properties, hazards, and handling procedures.

Chemical Identification
4-Ethylbenzenesulfonic acid is an organic compound used in various chemical syntheses,

including the doping of high-conductivity polypyrrole thin films.[1][2]

Identifier Data

Chemical Name 4-Ethylbenzenesulfonic acid[3][4]

Synonyms

p-Ethylbenzenesulfonic acid, 4-

Ethylphenylsulfonic acid, Phenylethane-p-

sulfonate[3][5][6]

CAS Number 98-69-1[1][3][5][7]

Molecular Formula C₈H₁₀O₃S[1][3][4][5]

Molecular Weight 186.23 g/mol [3][4][5]

EC Number 202-693-7[7]
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Physical and Chemical Properties
The physical and chemical properties of 4-Ethylbenzenesulfonic acid are summarized below.

Data is aggregated from multiple sources, and discrepancies in physical state have been

noted.

Property Value

Physical State Solid[1][2] or Liquid[4]

Density 1.229 g/mL at 25 °C[1][2] / 1.3 ± 0.1 g/cm³

Flash Point 113 °C (235.4 °F) - closed cup[8] / >230 °F[6]

Refractive Index n20/D 1.5331[1][2] / 1.552

LogP 1.46

Purity / Assay Technical grade, 95% or ≥95%[3][5]

Stability
Combustible. Incompatible with strong oxidizing

agents and strong bases.[1][2][6]

Hazard Identification and GHS Classification
4-Ethylbenzenesulfonic acid is classified as a hazardous substance. It is corrosive and can

cause severe damage to skin and eyes.[3][9]

GHS Classification Details

Pictogram GHS05 (Corrosion)[8]

Signal Word Danger[7][8]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[3][7][8] H318: Causes serious eye

damage.[3]

Hazard Class Skin Corrosion 1B, Eye Damage 1[3][8]

Storage Class Code
8A - Combustible corrosive hazardous

materials[8]
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Inhalation may lead to chemical pneumonitis, an inflammation of the lungs.[3][9]

Toxicological Profile
The toxicological effects are primarily associated with its corrosive nature.

Acute Health Effects: Exposure can cause irritation to the skin, eyes, and respiratory system.

[10] It is known to cause severe skin burns and serious eye damage.[3][7] The substance

may be harmful if ingested or inhaled.[10]

Chronic Health Effects: There is no known effect from chronic exposure to this product, and

prolonged exposure is not known to aggravate existing medical conditions.[10]

Carcinogenic/Mutagenic Effects: No specific information is available regarding carcinogenic,

mutagenic, or teratogenic effects.[10]

Experimental Protocols
Detailed experimental protocols for the determination of quantitative safety data (e.g., flash

point, density) are not typically provided in standard Safety Data Sheets. The values presented

are results from standardized testing methodologies, such as those defined by ASTM

International or other regulatory bodies, which are performed by the manufacturer.

Emergency Procedures and First Aid
Immediate medical attention is required in case of exposure.[11] The following workflow

outlines the critical first-aid measures.
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Exposure Event

Routes of Exposure & Initial Actions Detailed First Aid Response

Medical Attention

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Immediately take off
all contaminated clothing.

Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

If not breathing,
give artificial respiration.

If needed Call Physician
Immediately

Rinse skin with water/shower.
Wash with soap and plenty of water.

Call Ophthalmologist
Immediately

Call POISON CENTER
or Doctor Immediately

Click to download full resolution via product page

First Aid Workflow for Exposure to 4-Ethylbenzenesulfonic Acid.

Accidental Release Measures
In the event of a spill, specific procedures must be followed to ensure safety and environmental

protection.

Personal Precautions: Avoid contact with the substance and do not breathe vapors or

aerosols. Ensure adequate ventilation and evacuate the danger area. Appropriate personal

protective equipment (PPE) must be worn.

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleaning: Spills should be covered and collected with a liquid-absorbent

material (e.g., Chemizorb®) or shoveled into a suitable container for disposal.[10] The

affected area should be cleaned, and contaminated surfaces rinsed with plenty of water.[10]

The logical flow for responding to an accidental release is visualized below.
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1. Ensure Safety

2. Contain Spill

3. Clean Up & Decontaminate

4. Dispose

Spill Detected

Wear appropriate PPE
(gloves, goggles, respirator)

Ensure adequate ventilation

Evacuate non-essential personnel

Prevent entry into drains
and waterways

Collect, bind, and
pump off spills

Take up with liquid-absorbent
material (e.g., Chemizorb®)

Use shovel to place material
into waste container

Clean affected area and
rinse with water

Dispose of waste properly
(consult local authorities)

Click to download full resolution via product page

Logical Workflow for Chemical Spill Response.
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Fire-Fighting and Handling
Fire-Fighting Measures: For small fires, use dry chemicals, CO₂, water spray, or foam.[10]

For large fires, use water spray, fog, or foam.[10] The substance is combustible, and

hazardous combustion gases, including carbon and sulfur oxides, may be produced in a fire.

[10]

Handling and Storage: Handle only with adequate ventilation, such as under a chemical

fume hood or with local exhaust.[10][12] Avoid contact with skin, eyes, and clothing.[12][13]

Store in a cool, dry, well-ventilated area in a tightly sealed container, away from heat and

incompatible materials like strong oxidizing agents.[10][11] The area should be locked.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630631#4-ethylbenzenesulfonic-acid-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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